Cas no 17686-53-2 (Guanidine,N'-cyano-N,N,N''-trimethyl-)
17686-53-2 structure
Product Name:Guanidine,N'-cyano-N,N,N''-trimethyl-
Guanidine,N'-cyano-N,N,N''-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Guanidine,N'-cyano-N,N,N''-trimethyl-
- 3-cyano-1,1,2-trimethylguanidine
- N,N,N'-Trimethyl-1-cyanoguanidine
- NCN=C(N(CH3)2)(NHCH3)
- SCHEMBL16313565
- AKOS006375982
- DTXSID80170199
- SCHEMBL19853559
- 17686-53-2
-
- Inchi: 1S/C5H10N4/c1-7-5(8-4-6)9(2)3/h1-3H3,(H,7,8)
- InChI Key: ULFPSDSOEPFASD-UHFFFAOYSA-N
- SMILES: N(C)(C)/C(=N\C)/NC#N
Computed Properties
- Exact Mass: 126.0907
- Monoisotopic Mass: 126.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 51.4Ų
Experimental Properties
- PSA: 51.42
Guanidine,N'-cyano-N,N,N''-trimethyl- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
17686-53-2 (Guanidine,N'-cyano-N,N,N''-trimethyl-) Related Products
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- 29166-71-0(Guanidine,N,N,N',N'-tetramethyl-N''-(1-methylethyl)-)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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